Cas no 898784-56-0 (4-(6-methoxypyridin-3-yl)-4-oxobutanoic Acid)

• Product Name: 4-(6-methoxypyridin-3-yl)-4-oxobutanoic Acid
• CAS No: 898784-56-0
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD07699401
• CID: 1947031
• PubChem ID: 24723694
• Update Time: 2025-05-22

4-(6-methoxypyridin-3-yl)-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-methoxypyridin-3-yl)-4-oxobutanoic acid
• 4-(6-METHOXYPYRIDIN-3-YL)-4-OXOBUTYRIC ACID
• CTK5G6194
• AG-H-66428
• KB-187350
• 4-(6-METHOXY(PYRIDIN-3-YL))-4-OXOBUTYRIC ACID
• 4-(6-METHOXY-3-PYRIDYL)-4-OXOBUTYRIC ACID
• DTXSID20642128
• 898784-56-0
• AKOS016019098
• 4-(6-METHOXYPYRIDIN-3-YL)-4-OXOBUTYRICACID
• MFCD07699401
• 4-(6-methoxypyridin-3-yl)-4-oxobutanoic Acid

• MDL： MFCD07699401
• Inchi： 1S/C10H11NO4/c1-15-9-4-2-7(6-11-9)8(12)3-5-10(13)14/h2,4,6H,3,5H2,1H3,(H,13,14)
• InChI Key： QTQSOGJEIFPNMN-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(=CC=1)OC)CCC(=O)O

Computed Properties

• Exact Mass: 209.06900
• Monoisotopic Mass: 209.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• PSA: 76.49000
• LogP: 1.13770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives

Additional information on 4-(6-methoxypyridin-3-yl)-4-oxobutanoic Acid

4-(6-Methoxypyridin-3-yl)-4-Oxobutanoic Acid (CAS No. 898784-56-0): A Comprehensive Overview

4-(6-Methoxypyridin-3-yl)-4-Oxobutanoic Acid, also known by its CAS registry number 898784-56-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyridine ring substituted with a methoxy group and a butanoic acid moiety. The compound has garnered attention due to its potential applications in drug discovery and as a building block for more complex molecules.

The molecular formula of 4-(6-Methoxypyridin-3-yl)-4-Oxobutanoic Acid is C11H11NO5, with a molecular weight of 227.21 g/mol. Its structure consists of a pyridine ring at the core, where the nitrogen atom is at position 1, and the methoxy group (-OCH3) is attached at position 6. The butanoic acid group (-CH2COOH) is connected to position 3 of the pyridine ring via a methylene bridge (-CH2-). This arrangement imparts the molecule with both aromatic and aliphatic properties, making it versatile for various chemical reactions and biological interactions.

Recent studies have explored the synthesis of 4-(6-Methoxypyridin-3-yl)-4-Oxobutanoic Acid through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these methods to improve yield and purity, making the compound more accessible for further investigation. The compound's stability under different conditions has also been evaluated, revealing its suitability for use in both laboratory settings and potential industrial applications.

In terms of pharmacological activity, 4-(6-Methoxypyridin-3-yl)-4-Oxobutanoic Acid has shown promising results in preclinical studies. It exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, recent research has highlighted its ability to modulate cellular signaling pathways involved in cancer progression, indicating its role as a lead compound in anticancer drug development.

The compound's solubility properties have been extensively studied, with findings indicating that it has good solubility in polar solvents such as water and ethanol. This characteristic enhances its bioavailability when administered orally or through other routes, making it a favorable candidate for drug delivery systems. Furthermore, computational modeling studies have predicted that the molecule may interact with key protein targets involved in neurodegenerative diseases, opening new avenues for its application in neuroprotective therapies.

From an environmental perspective, the biodegradability of 4-(6-Methoxypyridin-3-yl)-4-Oxobutanoic Acid has been assessed under simulated environmental conditions. Results suggest that the compound undergoes slow degradation under aerobic conditions, raising considerations for its long-term ecological impact if used extensively in agricultural or industrial settings.

In conclusion, 4-(6-Methoxypyridin-3-yl)-4-Oxobutanoic Acid (CAS No. 898784-56-0) represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and pharmacological evaluation, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the fields of medicine and materials science.